Cas no 2034501-89-6 (2-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-3-yl]oxy}-6-methoxypyrazine)

• Product Name: 2-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-3-yl]oxy}-6-methoxypyrazine
• CAS No: 2034501-89-6
• MF: C₂₀H₂₃N₃O₄
• MW: 369.414324998856
• CID: 5351317
• Update Time: 2025-06-26

2-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-3-yl]oxy}-6-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• isochroman-3-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone
• 3,4-dihydro-1H-isochromen-3-yl-[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]methanone
• 2-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-3-yl]oxy}-6-methoxypyrazine

• Inchi： 1S/C20H23N3O4/c1-25-18-10-21-11-19(22-18)27-16-7-4-8-23(12-16)20(24)17-9-14-5-2-3-6-15(14)13-26-17/h2-3,5-6,10-11,16-17H,4,7-9,12-13H2,1H3
• InChI Key： AKBKEVCRSLLSAF-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(N=1)OC)C1CCCN(C(C2CC3C=CC=CC=3CO2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 506
• XLogP3: 1.9
• Topological Polar Surface Area: 73.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 2-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-3-yl]oxy}-6-methoxypyrazine

Introduction to 2-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-3-yl]oxy}-6-methoxypyrazine (CAS No. 2034501-89-6)

2-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-3-yl]oxy}-6-methoxypyrazine (CAS No. 2034501-89-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of this compound make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of 2-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-3-yl]oxy}-6-methoxypyrazine is characterized by a pyrazine core substituted with a methoxy group at the 6-position and a complex substituent at the 2-position. The substituent consists of a piperidine ring linked to a 3,4-dihydroquinoline moiety through an ester linkage. This intricate structure imparts specific pharmacological properties to the compound, making it an interesting target for drug discovery and development.

Recent studies have highlighted the potential of 2-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-3-yl]oxy}-6-methoxypyrazine in modulating various biological pathways. One notable area of research is its anti-inflammatory activity. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-3-yl]oxy}-6-methoxypyrazine has shown promise in neuropharmacology. Preclinical studies have indicated that it can cross the blood-brain barrier and exert neuroprotective effects. Specifically, it has been shown to reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings open up new avenues for the development of novel neuroprotective agents.

The pharmacokinetic profile of 2-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-3-yl]oxy}-6-methoxypyrazine has also been extensively studied. It exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further clinical development. Preclinical toxicology studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The mechanism of action of 2-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-3-yl]oxy}-6-methoxypyrazine is not yet fully understood, but several hypotheses have been proposed based on its structural features and biological activities. One possibility is that it acts as a modulator of specific receptors or enzymes involved in inflammatory and neurodegenerative processes. For instance, it may interact with G protein-coupled receptors (GPCRs) or ion channels to exert its effects.

To further elucidate the mechanism of action and optimize its therapeutic potential, ongoing research is focusing on structure-activity relationship (SAR) studies. These studies aim to identify key structural elements responsible for the compound's biological activities and to develop more potent and selective analogs. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding modes and interactions with target proteins.

In conclusion, 2-{[1-(3,4-dihydro-1H-2-benzopyran-3-carbonyl)piperidin-3-yl]oxy}-6-methoxypyrazine (CAS No. 2034501-89-6) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further preclinical and clinical evaluation. Continued research efforts are expected to uncover new insights into its mechanism of action and therapeutic applications, ultimately contributing to the development of novel treatments for various diseases.